Cas no 50590-07-3 (3-Iodo-4-nitrophenol)

• Product Name: 3-Iodo-4-nitrophenol
• CAS No: 50590-07-3
• MF: C₆H₄INO₃
• MW: 265.005333900452
• MDL: MFCD11617270
• CID: 372035
• PubChem ID: 56924453
• Update Time: 2025-10-29

3-Iodo-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-nitrophenol
• 4-IODO-3-NITROPHENOL
• Phenol, 3-iodo-4-nitro-
• 3-Iodo-4-nitro-phenol
• LS10155
• WT82597
• FCH1405649
• SY058780
• OR400409
• AX8213888
• AB0025166
• ST24022919
• W6582
• MFCD11617270
• AKOS015853903
• FT-0639912
• Piperazine,1-(3-bromophenyl)-
• CS-W019053
• A850138
• GS-3925
• 50590-07-3
• SCHEMBL2568667
• DB-051795

• MDL： MFCD11617270
• Inchi： 1S/C6H4INO3/c7-5-3-4(9)1-2-6(5)8(10)11/h1-3,9H
• InChI Key： FIWCMSJAIDKMNX-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1[N+](=O)[O-])O

Computed Properties

• Exact Mass: 264.92400
• Monoisotopic Mass: 264.92359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.8
• Topological Polar Surface Area: 66

Experimental Properties

• Color/Form: Not available
• Density: 2.176
• Melting Point: 121-123 ºC
• Boiling Point: 382.5℃ at 760 mmHg
• PSA: 66.05000
• LogP: 2.42820
• Solubility: Not available

3-Iodo-4-nitrophenol Security Information

• Hazard Category Code： 36/37/38-20/21/22
• Safety Instruction： S26-S36-S37-S39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38; R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 3-Iodo-4-nitrophenol

3-Iodo-4-nitrophenol: A Comprehensive Overview

3-Iodo-4-nitrophenol, also known by its CAS number 50590-07-3, is a compound of significant interest in various fields of chemistry, particularly in medicinal and organic synthesis. This compound is characterized by its unique structure, which combines an iodo group at the 3-position and a nitro group at the 4-position on a phenol ring. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for research and applications.

The synthesis of 3-Iodo-4-nitrophenol typically involves multi-step processes, often starting from phenol derivatives. One common approach is the nitration of phenol followed by iodination at specific positions. The nitration step is carefully controlled to ensure the nitro group occupies the para position relative to the hydroxyl group. Subsequent iodination at the meta position relative to the hydroxyl group yields the desired product. This process requires precise control over reaction conditions, including temperature and reagent ratios, to achieve high purity and yield.

Recent studies have highlighted the potential of 3-Iodo-4-nitrophenol in medicinal chemistry. The compound has been investigated for its potential as an intermediate in drug synthesis, particularly in the development of anti-inflammatory and antiviral agents. Researchers have found that the nitro group enhances the compound's ability to interact with biological targets, while the iodo group contributes to its stability and solubility properties.

In addition to its medicinal applications, 3-Iodo-4-nitrophenol has also been explored in organic synthesis as a versatile building block. Its ability to undergo various substitution reactions makes it valuable in constructing complex molecules with specific functional groups. For instance, the iodo group can be replaced with other substituents using nucleophilic aromatic substitution techniques, enabling the creation of derivatives with tailored properties.

The physical properties of 3-Iodo-4-nitrophenol are well-documented. It exists as a crystalline solid with a melting point around 210°C and is sparingly soluble in water but more soluble in organic solvents such as dichloromethane and ethanol. Its UV-vis spectrum shows strong absorption bands due to conjugation within the aromatic ring, which is influenced by both the nitro and iodo substituents.

From an environmental perspective, understanding the fate and transport of 3-Iodo-4-nitrophenol is crucial for assessing its potential impact on ecosystems. Recent research has focused on its degradation pathways under various environmental conditions, including photodegradation and microbial metabolism. These studies suggest that while the compound is relatively stable under normal conditions, it can undergo transformation under specific environmental stressors.

In conclusion, 3-Iodo-4-nitrophenol (CAS No 50590-07-3) is a versatile compound with promising applications in medicinal chemistry and organic synthesis. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop novel compounds with specific biological activities or physical properties. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to remain an important focus in chemical research.